Cas no 2958-09-0 (Phosphoric acid,monooctadecyl ester)

Phosphoric acid,monooctadecyl ester structure
2958-09-0 structure
Product Name:Phosphoric acid,monooctadecyl ester
CAS No:2958-09-0
MF:C18H39O4P
MW:350.473627328873
CID:272633
Update Time:2025-04-19

Phosphoric acid,monooctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • octadecyl dihydrogen phosphate
    • Dihydrogen monooctadecyl phosphate
    • Monooctadecyl orthophosphate
    • Monooctadecyl phosphate
    • Monostearyl acid phosphate
    • Monostearyl dihydrogen phosphate
    • Monostearyl phosphate
    • octadecyl phophosphate
    • octadecyl phosphate
    • phosphoric acid stearyl monoester
    • Stearyl acid phosphate
    • phosphoric acid,monooctadecyl ester
    • Phosphoric acid,monooctadecyl ester
    • Inchi： 1S/C18H39O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21/h2-18H2,1H3,(H2,19,20,21)
    • InChI Key： UHGIMQLJWRAPLT-UHFFFAOYSA-N
    • SMILES： CCCCCCCCCCCCCCCCCCOP(=O)(O)O

Computed Properties

  • Exact Mass: 350.25900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.3

Experimental Properties

  • PSA: 76.57000
  • LogP: 6.35720

Phosphoric acid,monooctadecyl ester Customs Data

  • HS CODE：2919900090
  • Customs Data：

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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